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Compound of Interest

Compound Name: BI 1265162

Cat. No.: B12386402 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for BI 1265162 is not publicly available, likely

due to the termination of its clinical development.[1] The following guidance is based on

general best practices for handling investigational, non-cytotoxic pharmaceutical compounds in

a laboratory setting. Researchers must always consult their institution's Environmental Health

and Safety (EHS) department for specific protocols and conduct a thorough risk assessment

before handling any investigational drug.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling BI 1265162, an investigational inhaled epithelial

sodium channel (ENaC) inhibitor.[2][3] The procedures outlined below are designed to ensure

the safety of laboratory personnel and the proper disposal of materials.

Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is the final and most critical barrier against potential

exposure to investigational compounds.[4][5] The following table summarizes the

recommended PPE for handling BI 1265162.
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PPE Category Item
Specifications and Best
Practices

Hand Protection Disposable Gloves

Powder-free nitrile gloves are

recommended. Two pairs

should be worn ("double-

gloving"). Change gloves every

30-60 minutes or immediately

if contaminated or damaged.[5]

Body Protection Laboratory Coat/Gown

A long-sleeved, disposable

gown made of a low-

permeability fabric should be

worn. Cuffs should be tucked

into the outer pair of gloves.[5]

Eye Protection Safety Goggles

Chemical splash goggles are

required to protect against

accidental splashes. Standard

safety glasses with side

shields do not offer adequate

protection.[4][6]

Face Protection Face Shield

A full-face shield should be

worn in conjunction with

goggles, especially when there

is a risk of splashes or aerosol

generation.[4]

Respiratory Protection N95 Respirator

An N95 or higher-rated

respirator should be used

when handling the powdered

form of the compound or when

aerosolization is possible, such

as during solution preparation

or spill cleanup.[5][6]

Operational Plan: Handling Protocol
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Adherence to a strict, step-by-step protocol is crucial for minimizing exposure and ensuring a

safe laboratory environment.

Preparation:

Designated Area: All handling of BI 1265162 should occur in a designated area, such as a

chemical fume hood or a biological safety cabinet, to control potential airborne particles.

Gather Materials: Before beginning, ensure all necessary equipment, including PPE,

weighing materials, solvents, and waste containers, are within the designated handling area.

Don PPE: Put on all required PPE in the correct order (gown, mask/respirator, goggles, face

shield, inner gloves, outer gloves).

Handling the Compound:

Weighing: If working with a powdered form, handle it with care to avoid generating dust. Use

a containment system like a powder-handling enclosure if available.

Solution Preparation: When dissolving the compound, add the solvent to the powder slowly

to prevent splashing.

Labeling: All containers holding BI 1265162, whether in pure form or in solution, must be

clearly labeled with the compound name, concentration, date, and hazard information.

Post-Handling:

Decontamination: Thoroughly decontaminate all surfaces and equipment used during the

handling process with an appropriate cleaning agent.

Doff PPE: Remove PPE in a manner that avoids self-contamination. The outer gloves should

be removed first, followed by the gown, face shield, goggles, and inner gloves. Dispose of all

disposable PPE in the designated waste stream.

Hand Washing: Wash hands thoroughly with soap and water immediately after removing all

PPE.[5]
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Disposal Plan
Proper disposal of investigational drug waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Non-Hazardous Pharmaceutical Waste: Since BI 1265162 is not classified as a cytotoxic or

hazardous drug, unused or partially used vials and materials can likely be disposed of as

non-hazardous pharmaceutical waste.[1] This waste should be placed in a designated,

clearly labeled container for incineration.[1][7]

Contaminated Materials: All disposable items that have come into contact with BI 1265162,

such as gloves, gowns, bench paper, and pipette tips, should be considered "trace" waste

and disposed of in the non-hazardous pharmaceutical waste stream.[5]

Empty Containers: Empty vials and original packaging can typically be discarded in the

regular trash, provided any patient-sensitive or proprietary information is removed or blacked

out.[1][8]

Disposal Procedure:

Collection: Place all non-hazardous pharmaceutical waste into a designated red

biohazard/chemotoxic container or a blue-lidded container as per your institution's

guidelines.[1][7]

Labeling: Ensure the waste container is clearly labeled as "Pharmaceutical Non-Hazardous

Waste for Incineration."[7]

Consult EHS: Always confirm the disposal pathway with your institution's Environmental

Health and Safety department. They can provide specific guidance and ensure compliance

with local and federal regulations.[1]

Workflow and Safety Diagram
The following diagram illustrates the key steps and decision points in the safe handling and

disposal of BI 1265162.
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Caption: Workflow for Safe Handling and Disposal of BI 1265162.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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